Cas no 16880-59-4 (2-Chloro-n-isoquinolin-5-yl-acetamide)

• Product Name: 2-Chloro-n-isoquinolin-5-yl-acetamide
• CAS No: 16880-59-4
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 2168320
• PubChem ID: 22247828
• Update Time: 2025-04-21

2-Chloro-n-isoquinolin-5-yl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-isoquinolin-5-yl-acetamide
• SCHEMBL6030168
• 16880-59-4
• DB-227994
• 16880-60-7
• 2-Chloro-N-isoquinolin-5-ylacetamide
• 3-Chloro-N-isoquinolin-5-yl-propionaMide, 98+per cent C12H11ClN2O, MW: 234.69
• DTXSID80623832
• 2-Chloro-N-(isoquinolin-5-yl)acetamide
• AKOS009892961

• MDL： MFCD08752700
• Inchi： 1S/C11H9ClN2O/c12-6-11(15)14-10-3-1-2-8-7-13-5-4-9(8)10/h1-5,7H,6H2,(H,14,15)
• InChI Key： UZTWFIXSSGOWBG-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=CC2C=NC=CC1=2)=O

Computed Properties

• Exact Mass: 220.0403406Da
• Monoisotopic Mass: 220.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų